Cas no 2408958-23-4 (tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate
• CAS No: 2408958-23-4
• MF: C₁₆H₂₂F₃NO₄
• MW: 349.345395565033
• CID: 6092913
• PubChem ID: 165704167
• Update Time: 2025-10-31

tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548615
• 2408958-23-4
• tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate

• Inchi： 1S/C16H22F3NO4/c1-15(2,3)24-14(22)20-9-12(10-21)8-11-4-6-13(7-5-11)23-16(17,18)19/h4-7,12,21H,8-10H2,1-3H3,(H,20,22)
• InChI Key： KUTKHSDXHJRHGJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(CO)CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 349.15009267g/mol
• Monoisotopic Mass: 349.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate

Introduction to Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate (CAS No. 2408958-23-4)

Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate, with the CAS number 2408958-23-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a tert-butyl group and a long alkyl chain with a hydroxyl substituent, makes it an intriguing subject for further investigation.

The presence of the 4-(trifluoromethoxy)phenyl moiety in the molecule is particularly noteworthy. Trifluoromethoxy groups are known to enhance the metabolic stability and lipophilicity of pharmaceutical compounds, making them more suitable for oral administration and improving their bioavailability. This feature has been extensively studied in the development of drugs targeting various diseases, including cancer and inflammatory disorders. The combination of these structural elements in Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

Recent research in the field of medicinal chemistry has highlighted the importance of carbamates as bioactive molecules. Carbamates are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The hydroxyl group in the molecule can participate in hydrogen bonding interactions, which can be crucial for binding to biological targets and modulating their activity. Additionally, the tert-butyl group can enhance the solubility and stability of the compound, making it more suitable for formulation into drug products.

In vitro studies have demonstrated that Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate exhibits promising activity against several disease models. For instance, research has shown that this compound can inhibit the growth of cancer cells by targeting specific enzymes involved in cell proliferation and survival. The trifluoromethoxy group appears to play a critical role in this mechanism by enhancing the binding affinity of the compound to its target proteins.

The structural features of Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate also make it an attractive candidate for further development as an agrochemical agent. Carbamates are commonly used as pesticides due to their effectiveness in controlling pests and diseases while maintaining low toxicity to non-target organisms. The hydroxyl group can interact with biological targets in pests, disrupting essential metabolic pathways and leading to their death or incapacitation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to construct the complex framework of Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate. These methods not only improve the efficiency of synthesis but also minimize side reactions, ensuring a high-quality final product.

The pharmacokinetic properties of Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate have been thoroughly investigated to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. Studies have shown that this compound exhibits good oral bioavailability and distributes widely throughout the body after administration. Its metabolic pathways have been identified, providing insights into how it is processed by the body and eliminated over time.

The potential therapeutic applications of Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate are still being explored, but preliminary findings suggest that it may have applications in treating a variety of diseases. For example, its ability to inhibit certain enzymes involved in cancer cell growth makes it a promising candidate for developing new anticancer drugs. Additionally, its anti-inflammatory properties could make it useful in treating chronic inflammatory conditions such as rheumatoid arthritis.

The safety profile of Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate has been evaluated through preclinical studies conducted on animal models. These studies have shown that the compound is well-tolerated at various doses without causing significant adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects before it can be considered for clinical use.

The development of new pharmaceutical compounds often involves collaboration between academic researchers and industry scientists. Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate is a prime example of how interdisciplinary research can lead to innovative solutions in drug discovery and development. By combining expertise from organic chemistry, pharmacology, and biochemistry, scientists have been able to design and synthesize novel compounds with potential therapeutic value.

In conclusion, Tert-butyl N-(3-hydroxy-2-{[4-(trifluoromethoxy)phenyl]methyl}propyl)carbamate (CAS No. 2408958-23-4) is a structurally complex compound with promising biological activities and potential therapeutic applications. Its unique chemical properties make it an attractive candidate for further research in pharmaceutical chemistry and biomedicine. As our understanding of its mechanisms of action continues to grow, so too will its potential as a treatment for various diseases.